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H+, also known as proton or hydron, belongs to the class of inorganic compounds known as other non-metal hydrides. These are inorganic compounds in which the heaviest atom bonded to a hydrogen atom is belongs to the class of 'other non-metals'. H+ exists in all eukaryotes, ranging from yeast to humans. In humans, H+ is involved in cardiolipin biosynthesis CL(a-13:0/i-13:0/i-21:0/i-14:0) pathway, cardiolipin biosynthesis CL(a-13:0/a-13:0/18:2(9Z, 11Z)/a-21:0) pathway, cardiolipin biosynthesis CL(i-14:0/i-12:0/i-17:0/i-18:0) pathway, and cardiolipin biosynthesis CL(a-13:0/i-24:0/a-25:0/a-15:0) pathway. H+ is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(i-20:0/a-15:0/a-25:0) pathway, de novo triacylglycerol biosynthesis TG(a-21:0/i-14:0/a-17:0) pathway, de novo triacylglycerol biosynthesis TG(18:1(11Z)/22:5(7Z, 10Z, ...